5-Bromo-4-[2-chloro-5-(trifluoromethoxy)phenyl]imidazole-2-carbaldehyde

• Molecular Formula: C11H5BrClF3N2O2
• Molecular Weight: 369.52 g/mol
• IUPAC Name: 5-bromo-4-[2-chloro-5-(trifluoromethoxy)phenyl]-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C11H5BrClF3N2O2/c12-10-9(17-8(4-19)18-10)6-3-5(1-2-7(6)13)20-11(14,15)16/h1-4H,(H,17,18)
• InChI Key: SOOSDIVUNKDGIF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC(F)(F)F)C2=C(NC(=N2)C=O)Br)Cl

Description

MFCD33022731 is a chemical compound with a unique structure and properties that make it valuable in various scientific and industrial applications. It is known for its stability and reactivity, which allows it to participate in a wide range of chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD33022731 involves several steps, starting with the preparation of the core structure through a series of organic reactions. The reaction conditions typically include the use of specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of MFCD33022731 is carried out on a large scale using optimized synthetic routes that are cost-effective and environmentally friendly. The process involves continuous monitoring and control of reaction parameters to maintain consistency in product quality .

Chemical Reactions Analysis

Types of Reactions

MFCD33022731 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: MFCD33022731 can participate in substitution reactions where one functional group is replaced by another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions vary depending on the desired product, but they often involve controlled temperatures, pressures, and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxygenated derivatives, while reduction reactions can produce hydrogenated compounds .

Scientific Research Applications

MFCD33022731 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development and as a therapeutic agent.

Industry: MFCD33022731 is used in the production of specialty chemicals, polymers, and materials with unique properties.

Mechanism of Action

The mechanism of action of MFCD33022731 involves its interaction with specific molecular targets and pathways. It can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .